Cas no 33358-41-7 (Benzene, 4-chloro-1-nitro-2-(phenylthio)-)
33358-41-7 structure
Product Name:Benzene, 4-chloro-1-nitro-2-(phenylthio)-
CAS No:33358-41-7
MF:C12H8ClNO2S
MW:265.715420722961
CID:1457113
PubChem ID:14765116
Update Time:2025-04-20
Benzene, 4-chloro-1-nitro-2-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-chloro-1-nitro-2-(phenylthio)-
- 4-chloro-1-nitro-2-phenylsulfanylbenzene
- 5-chloro-2-nitrophenyl phenyl sulfide
- 4-Chloro-1-nitro-2-phenylsulfanyl-benzene
- 33358-41-7
- DTXSID30563774
- 4-chloro-1-nitro-2-(phenylsulfanyl)benzene
- SCHEMBL28405
-
- Inchi: 1S/C12H8ClNO2S/c13-9-6-7-11(14(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H
- InChI Key: MXYOGSPULZFOQN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)SC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 264.99654
- Monoisotopic Mass: 264.9964274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 43.14
Benzene, 4-chloro-1-nitro-2-(phenylthio)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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